4-Pregnene-11beta,17alpha,20beta,21-tetrol-3-one

• CAS No.: 116-58-5
• Product Name: 4-Pregnene-11beta,17alpha,20beta,21-tetrol-3-one
• Molecular Formula: C21H32O5
• Molecular Weight: 364.5 g/mol
• IUPAC Name: (8S,9S,10R,11S,13S,14S,17R)-17-[(1R)-1,2-dihydroxyethyl]-11,17-dihydroxy-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
• Standard InChI: InChI=1S/C21H32O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h9,14-18,22,24-26H,3-8,10-11H2,1-2H3/t14-,15-,16-,17+,18+,19-,20-,21-/m0/s1
• Standard InChIKey: AWWCEQOCFFQUKS-LCGKLAOVSA-N
• Isomeric SMILES: C[C@]12CCC(=O)C=C1CC[C@@H]3[C@@H]2[C@H](C[C@]4([C@H]3CC[C@@]4([C@@H](CO)O)O)C)O
• SMILES: CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(CO)O)O)C)O
• Canonical SMILES: CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(CO)O)O)C)O
• Description: 20beta-dihydrocortisol is a 17alpha-hydroxy-C21-steroid that is cortisol in which the 20-oxo group has been reduced to a hydroxy group. It is a metabolite of cortisol identified in the urine of horses and humans, and its urinary excretion is increased in obesity. It has a role as a human urinary metabolite and a mammalian metabolite. It is a 21-hydroxy steroid, a 3-oxo-Delta(4) steroid, a 20-hydroxy steroid, an 11beta-hydroxy steroid and a 17alpha-hydroxy-C21-steroid. It derives from a cortisol.
• Synonyms: 11 beta,17,20 beta,21-tetrahydroxypregn-4-en-3-one; 11 beta,17,20,21-tetrahydroxypregn-4-en-3-one; 20 alpha-dihydrocortisol; 20 beta-dihydrocortisol; 20-hydroxycortisol; 20-hydroxycortisol, (11beta,20R)-isomer; 20-hydroxycortisol, (11beta,20S)-isomer; 20-hydroxycortisol, (3beta,11beta)-isomer; Reichstein's substance E
• PubChem Compound: 12150498
• Last Modified: Nov 11 2021